Cas no 1471-03-0 (1-Propene, 3-propoxy-)
1-Propene, 3-propoxy- structure
Product Name:1-Propene, 3-propoxy-
CAS No:1471-03-0
MF:C6H12O
MW:100.158882141113
MDL:MFCD00009375
CID:158667
PubChem ID:15119
Update Time:2025-04-19
1-Propene, 3-propoxy- Chemical and Physical Properties
Names and Identifiers
-
- 1-Propene, 3-propoxy-
- 1-prop-2-enoxypropane
- ALLYL PROPYL ETHER
- 1-allyloxy-propane
- 1-Propene,3-propoxy
- 3-propoxyprop-1-ene
- 3-propoxy-propene
- allyl-propyl ether
- Allyl-propyl-aether
- Allypropyl ether
- 3-propoxy-1-propen
- Propyl allyl ether
- Ether, allyl propyl
- 3-Propoxy-1-propene
- Ally n-propyl ether
- ALLYL N-PROPYL ETHER
- Propyl(2-propenyl) ether
- Allyl propyl ether,95%
- 1-Propene,3-propoxy-
- SCHEMBL42213
- allylpropylether
- 3-Propoxy-1-propene #
- FT-0622006
- NS00024818
- NSC158160
- NSC-158160
- Allyl n-propyl ether, stabilized with BHT
- LWJHSQQHGRQCKO-UHFFFAOYSA-N
- 1471-03-0
- NSC 158160
- MFCD00009375
- DTXSID8061715
- AKOS015912466
-
- MDL: MFCD00009375
- Inchi: 1S/C6H12O/c1-3-5-7-6-4-2/h3H,1,4-6H2,2H3
- InChI Key: LWJHSQQHGRQCKO-UHFFFAOYSA-N
- SMILES: O(CC=C)CCC
Computed Properties
- Exact Mass: 100.08900
- Monoisotopic Mass: 100.088815
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 4
- Complexity: 41.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.6
- Topological Polar Surface Area: 9.2
Experimental Properties
- Color/Form: Not determined
- Density: 0.767 g/mL at 25 °C(lit.)
- Melting Point: -105.33°C (estimate)
- Boiling Point: 90-92 °C(lit.)
- Flash Point: 23 °F
- Refractive Index: n20/D 1.399(lit.)
- PSA: 9.23000
- LogP: 1.59900
- Solubility: Not determined
1-Propene, 3-propoxy- Security Information
- Hazardous Material transportation number:UN 3271 3/PG 2
- WGK Germany:3
- Hazard Category Code: 11-36/37/38
- Safety Instruction: S16-S26-S36/37/39
-
Hazardous Material Identification:
- HazardClass:3.1
- PackingGroup:II
- Packing Group:II
- Hazard Level:3.1
- Safety Term:3.1
- Packing Group:II
- Risk Phrases:R11
1-Propene, 3-propoxy- Customs Data
- HS CODE:2909199090
- Customs Data:
China Customs Code:
2909199090Overview:
2909199090. Other acyclic ethers and their halogenated derivatives(Including sulfonation,Nitrosative or nitrosative derivatives). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2909199090. other acyclic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
1-Propene, 3-propoxy- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB251544-10 ml |
Allylpropylether, 95%; . |
1471-03-0 | 95% | 10 ml |
€398.00 | 2024-04-19 | |
| abcr | AB251544-10ml |
Allylpropylether, 95%; . |
1471-03-0 | 95% | 10ml |
€398.00 | 2025-02-21 |
1-Propene, 3-propoxy- Related Literature
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Marco G. Crestani,Andras Olasz,Balazs Pinter,Brad C. Bailey,Skye Fortier,Xinfeng Gao,Chun-Hsing Chen,Mu-Hyun Baik,Daniel J. Mindiola Chem. Sci. 2013 4 2543
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Marco G. Crestani,Andras Olasz,Balazs Pinter,Brad C. Bailey,Skye Fortier,Xinfeng Gao,Chun-Hsing Chen,Mu-Hyun Baik,Daniel J. Mindiola Chem. Sci. 2013 4 2543
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3. Direct formation of organosilicon compounds from silicon, methanol and alkenesMasaki Okamoto,Eiichi Suzuki,Yoshio Ono J. Chem. Soc. Chem. Commun. 1994 507
-
Caroline E. Knapp,Claire J. Carmalt Chem. Soc. Rev. 2016 45 1036
-
Qiaoxia Guo,Taichi Miyaji,Guohua Gao,Ryuichiro Hara,Tamotsu Takahashi 5 or 6 metal halide/acid chloride systems. Qiaoxia Guo Taichi Miyaji Guohua Gao Ryuichiro Hara Tamotsu Takahashi Chem. Commun. 2001 1018
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